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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447 Get Quote

CAS Number: 33890-03-8

This technical guide provides an in-depth overview of 4-Aminoisophthalic acid, a key

chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development and materials science, this document details its chemical properties, synthesis

protocols, and applications, with a focus on its role as a versatile building block.

Chemical and Physical Properties
4-Aminoisophthalic acid, with the CAS number 33890-03-8, is an aromatic compound

containing both amino and carboxylic acid functional groups.[1][2] These reactive sites make it

a valuable precursor in the synthesis of more complex molecules. A summary of its key

properties is presented below.
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Property Value Source

Molecular Formula C₈H₇NO₄ [1][2]

Molecular Weight 181.15 g/mol [1][2]

Synonyms
1,3-Benzenedicarboxylic acid,

4-amino
[1]

Purity ≥97% [1]

Storage
Room temperature, protect

from light
[1]

Topological Polar Surface Area

(TPSA)
100.62 Å² [1]

logP 0.6652 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 3 [1]

Rotatable Bonds 2 [1]

Synthesis of 4-Aminoisophthalic Acid
The primary route for the synthesis of 4-Aminoisophthalic acid is through the catalytic

hydrogenation of 4-nitroisophthalic acid.[3] This process involves the reduction of the nitro

group to an amine.

Experimental Protocol: Synthesis of 4-Aminoisophthalic
Acid
Objective: To synthesize 4-Aminoisophthalic acid by the catalytic hydrogenation of 4-

nitroisophthalic acid.[3]

Materials:

4-nitroisophthalic acid (0.457 mol, 98 g)
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Methanol (5 L)

20% Palladium on carbon (Pd/C) catalyst

Diatomaceous earth

Chloroform

Thin Layer Chromatography (TLC) plate

Procedure:

Dissolve 4-nitroisophthalic acid in methanol in a suitable reaction vessel.

Add the 20% Pd/C catalyst to the solution.

Carry out the hydrogenation reaction at room temperature for 4 hours under a hydrogen

atmosphere.

Upon completion of the reaction, filter the mixture through diatomaceous earth to remove the

catalyst.

Concentrate the filtrate in vacuo to yield 4-Aminoisophthalic acid as a white solid.

The product can be detected by TLC using a chloroform/methanol (7:3) solvent system, with

an expected Rf value of 0.4.

Expected Yield: 72 g (87%)[3]
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Synthesis Workflow of 4-Aminoisophthalic Acid

Starting Material

Reaction

Work-up

Product

4-Nitroisophthalic Acid

Dissolution in Methanol

Addition of 20% Pd/C Catalyst

Hydrogenation (Room Temp, 4h)

Filtration (remove catalyst)

Concentration in vacuo

4-Aminoisophthalic Acid

Click to download full resolution via product page

Caption: Synthesis of 4-Aminoisophthalic Acid from 4-Nitroisophthalic Acid.
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Applications in Research and Development
While its isomer, 5-aminoisophthalic acid, is a well-known intermediate in the synthesis of X-ray

contrast media, 4-Aminoisophthalic acid and its derivatives have been explored for their

potential in medicinal chemistry and materials science.

Potential Pharmacological Activities
Derivatives of 4-Aminoisophthalic acid have been investigated for a range of biological

activities, including antimicrobial, antiviral, antitumor, and anti-inflammatory effects.[4] The

development of novel drug candidates with improved efficacy and safety profiles is an active

area of research in medicinal chemistry.[4]

Metal-Organic Frameworks (MOFs)
4-Aminoisophthalic acid serves as a versatile organic linker in the synthesis of Metal-Organic

Frameworks (MOFs). The presence of both carboxylate and amino groups allows for the

formation of robust and functional frameworks with potential applications in gas storage,

catalysis, and drug delivery.
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Conceptual Construction of a MOF
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Caption: Formation of a Metal-Organic Framework using 4-Aminoisophthalic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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